![molecular formula C20H15Cl2NO2 B11555316 N-(4-chlorophenyl)-3-[(3-chlorophenyl)methoxy]benzamide](/img/structure/B11555316.png)
N-(4-chlorophenyl)-3-[(3-chlorophenyl)methoxy]benzamide
Overview
Description
“Compound X” , belongs to the class of benzamides. Its chemical formula is C20H14Cl2O2. Let’s explore its significance and applications.
Preparation Methods
Synthetic Routes::
Friedel-Crafts Acylation:
- Industrial-scale synthesis typically involves optimized conditions, such as solvent choice, temperature, and catalysts.
- Continuous flow processes are employed for efficiency and scalability.
Chemical Reactions Analysis
Reactions::
- Oxidation: Formation of benzoic acid derivatives.
- Reduction: Conversion to N-(4-chlorophenyl)-3-[(3-chlorophenyl)methoxy]benzyl alcohol.
Scientific Research Applications
Medicinal Chemistry:
Pesticide Development:
Material Science:
Mechanism of Action
Target: Cyclooxygenase (COX) enzymes.
Comparison with Similar Compounds
Similar Compounds:
: Example reference. : Another reference. : Yet another reference.
Properties
Molecular Formula |
C20H15Cl2NO2 |
|---|---|
Molecular Weight |
372.2 g/mol |
IUPAC Name |
N-(4-chlorophenyl)-3-[(3-chlorophenyl)methoxy]benzamide |
InChI |
InChI=1S/C20H15Cl2NO2/c21-16-7-9-18(10-8-16)23-20(24)15-4-2-6-19(12-15)25-13-14-3-1-5-17(22)11-14/h1-12H,13H2,(H,23,24) |
InChI Key |
UPUNDOOEYJMHLG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)COC2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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